2,4-diethoxy-N-(2-(4-fluorophenoxy)ethyl)benzenesulfonamide

• IUPAC Name: 2,4-diethoxy-N-[2-(4-fluorophenoxy)ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H22FNO5S/c1-3-23-16-9-10-18(17(13-16)24-4-2)26(21,22)20-11-12-25-15-7-5-14(19)6-8-15/h5-10,13,20H,3-4,11-12H2,1-2H3
• InChI Key: QOJIJFYCIFAXKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)S(=O)(=O)NCCOC2=CC=C(C=C2)F)OCC
• Molecular Formula: C18H22FNO5S
• Molecular Weight: 383.4 g/mol
• CAS No.: 1203358-67-1

Description

2,4-diethoxy-N-(2-(4-fluorophenoxy)ethyl)benzenesulfonamide is a chemical compound with the molecular formula C18H22FNO5S. This product is intended for research use only and is not suitable for human or veterinary use.

Synthesis Analysis

While specific synthesis methods for this compound were not found, a related compound, (2R)-2-[4-(4-Cyano-2-fluorophenoxy)phenoxy]butylpropanoate (CyB), was synthesized using a chemoenzymatic route involving enantioselective transesterification with Candida antarctica lipase B (Novozym 435). This suggests that similar enzymatic methods could potentially be used in the synthesis of this compound.

Scientific Research Applications

Synthetic Applications in Organic Chemistry

Benzenesulfonamides, including derivatives like 2,4-diethoxy-N-(2-(4-fluorophenoxy)ethyl)benzenesulfonamide, serve as intermediates in synthetic organic chemistry. Their utility in the Directed ortho Metalation (DoM) methodology exemplifies their role in facilitating the synthesis of heterocyclic compounds, complex molecules, and rearrangements crucial for pharmaceutical and materials chemistry applications. The versatility of sulfonamides in reactions with various electrophiles demonstrates their importance in constructing complex molecular architectures (Familoni, 2002).

Photodynamic Therapy for Cancer Treatment

Research on benzenesulfonamide derivatives has led to the development of new zinc phthalocyanines with significant potential in photodynamic therapy (PDT). These compounds, characterized by high singlet oxygen quantum yields and good fluorescence properties, are promising candidates for Type II photosensitizers in cancer treatment. This application underscores the role of sulfonamide derivatives in medical research, particularly in developing therapeutic agents (Pişkin, Canpolat, & Öztürk, 2020).

Material Science and Polymer Chemistry

Benzenesulfonamide derivatives are also pivotal in material science, particularly in the synthesis of novel copolymers. Their incorporation into copolymers with styrene, for example, showcases their utility in creating materials with unique properties, potentially useful in a range of applications from coatings to advanced functional materials. The study on the copolymerization of styrene with various substituted propenoates illustrates this application, highlighting the role of sulfonamide derivatives in developing new polymeric materials (Kharas et al., 2016).